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Cat. No.: B11752716

Get Quote

Technical Whitepaper: (S)-3-(4-
Chlorophenyl)piperidine
Physicochemical Profile, Synthetic Pathways, and Medicinal Utility

Executive Summary
(S)-3-(4-Chlorophenyl)piperidine (CAS 1336067-62-9) is a high-value chiral heterocyclic

scaffold employed in the synthesis of pharmaceutical agents targeting the Central Nervous

System (CNS) and oncology pathways. As a privileged structure, the 3-arylpiperidine core

serves as a critical pharmacophore in Poly (ADP-ribose) polymerase (PARP) inhibitors (e.g.,

Niraparib analogs) and monoamine reuptake inhibitors. This guide delineates the

physicochemical properties, validated synthetic routes, and handling protocols required for the

rigorous application of this intermediate in drug development.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
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The compound is a secondary amine featuring a chlorophenyl substituent at the stereogenic 3-

position of the piperidine ring. The (S)-configuration is frequently the eutomer (biologically

active enantiomer) in target receptor interactions, necessitating high optical purity (>98% ee).

Table 1: Physicochemical Profile
Property Data

CAS Number 1336067-62-9

IUPAC Name (3S)-3-(4-chlorophenyl)piperidine

Molecular Formula C₁₁H₁₄ClN

Molecular Weight 195.69 g/mol

Chirality (S)-Enantiomer

Physical State
Viscous oil or low-melting solid (free base);

White solid (HCl salt)

Boiling Point ~290 °C (Predicted at 760 mmHg)

pKa ~10.5 (Piperidine nitrogen)

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water (free base)

LogP ~2.8 (Predicted)

Synthetic Pathways & Manufacturing[5][7][9][12]
The synthesis of (S)-3-(4-Chlorophenyl)piperidine requires strategies that control the

stereocenter at C3. While classical resolution is used for early-stage discovery, asymmetric

catalysis is preferred for process scalability.

Method A: Classical Resolution (Discovery Scale)
This route relies on the synthesis of the racemate followed by chiral resolution.

Grignard Addition: Reaction of 1-benzyl-3-piperidone with 4-chlorophenylmagnesium

bromide.
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Dehydration/Reduction: Acid-catalyzed dehydration followed by Pd/C hydrogenation yields

racemic 3-(4-chlorophenyl)piperidine.

Chiral Resolution: Crystallization with (S)-(+)-Mandelic acid or Di-p-toluoyl-L-tartaric acid

selectively precipitates the (S)-isomer salt.

Method B: Asymmetric Hydrogenation (Process Scale)
For large-scale production, transition-metal catalyzed asymmetric hydrogenation of a

tetrahydropyridine precursor is the gold standard.

Precursor Synthesis: Suzuki coupling of 3-borono-pyridine (or enol triflate) with 1-chloro-4-

iodobenzene.

Asymmetric Reduction: Hydrogenation using a Rhodium (Rh) or Ruthenium (Ru) catalyst

with a chiral phosphine ligand (e.g., Rh(COD)(R,R)-DIPAMP or Rh-FerroTANE).

Mechanism: The catalyst coordinates to the enamine double bond, directing hydride attack to

the Re-face or Si-face to establish the (S)-configuration.

Start: 3-Bromopyridine
or 3-Piperidone

Coupling/Grignard
(Formation of 3-Aryl Core)

Intermediate:
Tetrahydropyridine / Racemate

Route A:
Chiral Resolution

(Tartaric Acid)
 Discovery Scale

Route B:
Asymmetric Hydrogenation

(Rh-Chiral Ligand)

 Process Scale
Target:

(S)-3-(4-Chlorophenyl)piperidine
(>98% ee)
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Figure 1: Comparison of synthetic workflows. Route B (Asymmetric Hydrogenation) is preferred

for scale-up to minimize waste from the distomer.

Medicinal Chemistry Applications
The (S)-3-(4-Chlorophenyl)piperidine moiety functions as a bioisostere for 3-

phenylpyrrolidines and other aryl-cycloalkylamines. Its pharmacological utility spans two

primary therapeutic areas:
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PARP Inhibitors (Oncology)
This scaffold is a structural analog of the core found in Niraparib (Zejula).

Mechanism: The piperidine nitrogen binds to the PARP enzyme active site or serves as a

solubilizing linker, while the aryl group stacks within the hydrophobic pocket.

Synthetic Utility: The 4-chloro group acts as a "masked" functionality. Through Buchwald-

Hartwig amination, it can be converted to the aniline required for Niraparib-like structures, or

coupled via Suzuki reactions to extend the scaffold.

Monoamine Transporter Modulators (CNS)
The 3-arylpiperidine core is a "privileged scaffold" for Triple Reuptake Inhibitors (TRI) targeting

Serotonin (SERT), Norepinephrine (NET), and Dopamine (DAT) transporters.

Pharmacophore: The distance between the basic nitrogen and the centroid of the aromatic

ring (~5.5 Å) mimics the endogenous neurotransmitters.

Stereochemistry: The (S)-enantiomer often exhibits superior selectivity for SERT/NET over

DAT compared to the (R)-enantiomer, reducing abuse potential.

(S)-3-(4-Chlorophenyl)piperidine
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(Protonated at pH 7.4)
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(Hydrophobic/Pi-Stacking)

PARP Active Site
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SERT/NET Transporters
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Figure 2: Pharmacophore mapping of the scaffold against key biological targets (PARP and

Monoamine Transporters).

Handling, Stability & Safety
Signal Word: DANGER

Hazards[13]
H314: Causes severe skin burns and eye damage (Corrosive).[1][2][3][4]

H302: Harmful if swallowed.[1][2][5][3]

H317: May cause an allergic skin reaction.

Storage & Stability
Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The free base is

sensitive to CO₂ (carbamate formation) and oxidation.

Salt Form: The Hydrochloride (HCl) salt is highly recommended for long-term storage due to

its non-hygroscopic nature and enhanced stability.

Analytical Validation (Chiral HPLC)
To verify enantiomeric excess (ee):

Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate).

Mobile Phase: Hexane:Isopropanol:Diethylamine (90:10:0.1).

Detection: UV @ 220 nm.

Criterion: (S)-isomer should elute distinct from the (R)-isomer (Selectivity factor

).

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.sigmaaldrich.com/US/zh/sds/sial/104094?userType=undefined
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Piperidine_1318_4.0.pdf
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://www.sigmaaldrich.com/US/zh/sds/sial/104094?userType=undefined
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12137&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Piperidine_1318_4.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11752716?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chiral Resolution & Synthesis:BenchChem Technical Guide. "The Discovery and Synthesis
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Pharmacological Relevance (Niraparib Intermediates):Google Patents. "Methods for

synthesizing (R)-3-phenylpiperidine or/and (S)-3-phenylpiperidine and chiral intermediates of

niraparib (WO2019165981A1)." Available at:
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[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-

carboxamide (AZD5363)." (Contextual relevance to chiral piperidine synthesis). Available at:

Safety Data:Sigma-Aldrich. "Safety Data Sheet: 3-(4-Chlorophenyl)piperidine." Available at:

Enantioseparation Methods:ResearchGate. "Separation of 4-(3-Chlorophenyl)piperidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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